Cas no 671-88-5 (disulfamide)

• Product Name: disulfamide
• CAS No: 671-88-5
• MF: C₇H₉ClN₂O₄S₂
• MW: 284.740358114243
• CID: 965498
• PubChem ID: 68935
• Update Time: 2025-10-29

disulfamide Chemical and Physical Properties

Names and Identifiers

• disulfamide
• 4-chloro-6-methyl-1,3-Benzenedisulfonamide
• 4-chloro-6-methylbenzene-1,3-disulfonamide
• 5-chloro-toluene-2,4-disulfonic acid diamide
• 5-Chlor-toluol-2,4-disulfonamid
• 5-Chlor-toluol-2,4-disulfonsaeure-diamid
• 6-Chlor-4-methyl-benzol-1,3-disulfonsaeurediamid
• Desamide
• Disamide
• Disulphamide
• Diuroblitz
• Edemil
• Ethacrynic acid
• Fisiuretik
• Tolclotidum
• Toluidrin
• Toluren
• Disulfamidum [INN-Latin]
• UNII-26POQ4GICP
• Toluene-2,4-disulfamoyltoluene
• TOLCLOTIDE
• HY-137364
• CS-0138117
• 1,3-Benzenedisulfonamide, 4-chloro-6-methyl-
• Disulfamide [INN:BAN]
• Toluene-2,4-disulfonamide, 5-chloro-
• 26POQ4GICP
• DTXSID90217408
• Disulfamid
• 5-Chlorotoluene-2,4-disulfonamide
• Disulfamida [INN-Spanish]
• CHEMBL2104258
• Natirene 25
• 1, 4-chloro-6-methyl-
• DISULFAMIDE [MI]
• Disulfamide [INN]
• D02478
• NSC-38904
• 4-11-00-00559 (Beilstein Handbook Reference)
• 5-Chloro-2,4-disulfamoyltoluene
• Disulfamidum
• Disulfamide (pharmaceutical)
• 5-Chloro-2,4-disulfamyltoluene
• Diurex (Eisai)
• NS00036096
• CHEBI:135178
• ZINC01482043
• Q27254118
• Toluene-2, 5-chloro-
• 671-88-5
• EINECS 211-585-9
• Disulfamide (VAN)
• FT-0725338
• Disulfamide (BAN)
• Disulfamida
• NSC 38904
• NSC38904
• BRN 2702245
• SCHEMBL309326
• RCFKEIREOSXLET-UHFFFAOYSA-N
• DA-39569

• Inchi： 1S/C7H9ClN2O4S2/c1-4-2-5(8)7(16(10,13)14)3-6(4)15(9,11)12/h2-3H,1H3,(H2,9,11,12)(H2,10,13,14)
• InChI Key： RCFKEIREOSXLET-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1S(N)(=O)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 283.96900
• Monoisotopic Mass: 283.969226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Density: 1.621
• Melting Point: 260°
• Boiling Point: 549.4°C at 760 mmHg
• Flash Point: 286.1°C
• Refractive Index: 1.612
• PSA: 137.08000
• LogP: 3.50540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on disulfamide

Disulfamide (CAS No. 671-88-5): A Comprehensive Overview of Properties, Applications, and Market Trends

Disulfamide (CAS No. 671-88-5) is a specialized chemical compound that has garnered attention in various industrial and research applications. Known for its unique molecular structure, disulfamide belongs to the sulfonamide class of compounds, which are widely studied for their diverse functionalities. This article delves into the chemical properties, applications, and emerging trends surrounding disulfamide, providing a detailed resource for professionals and researchers.

The chemical formula of disulfamide is C₇H₁₀N₂O₄S₂, with a molecular weight of 250.30 g/mol. Its structure features two sulfonamide groups, which contribute to its reactivity and versatility. Researchers often explore disulfamide derivatives for their potential in pharmaceutical intermediates and material science. The compound's stability under standard conditions makes it a reliable candidate for laboratory use.

One of the most frequently searched questions about disulfamide is its solubility and compatibility with other chemicals. Studies indicate that disulfamide is moderately soluble in water and organic solvents like ethanol and dimethyl sulfoxide (DMSO). This property is crucial for formulating solutions in research settings. Additionally, its thermal stability up to 200°C makes it suitable for high-temperature applications.

In the pharmaceutical industry, disulfamide has been investigated for its role as a potential intermediate in drug synthesis. While not a drug itself, its structural features align with bioactive molecules, prompting interest in disulfamide-based compounds. Recent trends in green chemistry have also highlighted the need for sustainable synthesis methods for sulfonamides, including disulfamide.

Another area of interest is the use of disulfamide in material science. Its sulfonamide groups can act as ligands in coordination chemistry, forming complexes with metals. These complexes are studied for applications in catalysis and advanced materials. The compound's ability to modify surface properties has also been explored in coatings and adhesives.

Market analysis reveals a steady demand for disulfamide in niche sectors. Suppliers often list disulfamide CAS 671-88-5 as a high-purity reagent for research purposes. Pricing trends vary based on purity levels, with analytical-grade disulfamide commanding a premium. The compound's availability in bulk quantities caters to industrial-scale applications.

Environmental and safety considerations are paramount when handling disulfamide. While it is not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended. Material Safety Data Sheets (MSDS) for disulfamide emphasize the use of personal protective equipment (PPE) to minimize exposure risks.

Recent advancements in analytical techniques have improved the detection and quantification of disulfamide in complex matrices. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed for quality control. These methods ensure the reliability of disulfamide in research and industrial applications.

Looking ahead, the future of disulfamide lies in its adaptability to emerging technologies. Innovations in synthetic chemistry and nanotechnology may unlock new applications for this versatile compound. Researchers are particularly interested in disulfamide's role in sustainable chemistry initiatives, aligning with global trends toward eco-friendly solutions.

For those sourcing disulfamide, it is essential to verify the supplier's credentials and product specifications. Reputable suppliers provide certificates of analysis (CoA) to confirm purity and composition. This due diligence ensures the consistency and performance of disulfamide in intended applications.

In summary, disulfamide (CAS No. 671-88-5) is a multifaceted compound with significant potential across various fields. Its chemical properties, coupled with ongoing research, position it as a valuable asset in scientific and industrial endeavors. As interest in sulfonamide chemistry grows, disulfamide is poised to remain a topic of relevance in the chemical community.